Cas no 859673-74-8 (3-(6'-Methyl-8'-oxo-3',4'-dihydro-8'H-spirocyclohexane-1,2'-pyrano3,2-gchromen-7'-yl)propanoic acid)

3-(6'-Methyl-8'-oxo-3',4'-dihydro-8'H-spirocyclohexane-1,2'-pyrano[3,2-g]chromen-7'-yl)propanoic acid is a spirocyclic organic compound featuring a fused pyranochromene scaffold with a propanoic acid substituent. Its unique structural framework, incorporating a spirocyclohexane moiety, enhances stability and potential reactivity in synthetic applications. The presence of a ketone (8'-oxo) and carboxylic acid (propanoic acid) functional groups provides versatile sites for further derivatization or coordination chemistry. This compound may serve as a valuable intermediate in the synthesis of complex heterocycles or bioactive molecules, particularly in medicinal chemistry research. Its rigid spirocyclic architecture could contribute to selective binding interactions in molecular recognition studies.

3-(6'-Methyl-8'-oxo-3',4'-dihydro-8'H-spirocyclohexane-1,2'-pyrano3,2-gchromen-7'-yl)propanoic acid structure

859673-74-8 structure

Product Name:3-(6'-Methyl-8'-oxo-3',4'-dihydro-8'H-spirocyclohexane-1,2'-pyrano3,2-gchromen-7'-yl)propanoic acid

CAS No:859673-74-8

MF:C₂₁H₂₄O₅

MW:356.412266731262

MDL:MFCD06766488

CID:4717708

PubChem ID:4839675

Update Time:2025-06-06

3-(6'-Methyl-8'-oxo-3',4'-dihydro-8'H-spirocyclohexane-1,2'-pyrano3,2-gchromen-7'-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(6'-methyl-8'-oxo-3',4'-dihydro-8'H-spiro[cyclohexane-1,2'-pyrano[3,2-g]chromen]-7'-yl)propanoic acid
- STK716481
- BBL030669
- 3-{6'-methyl-8'-oxo-4',8'-dihydro-3'H-spiro[cyclohexane-1,2'-pyrano[3,2-g]chromene]-7'-yl}propanoic acid
- 3-(6-methyl-8-oxospiro[3,4-dihydropyrano[3,2-g]chromene-2,1'-cyclohexane]-7-yl)propanoic acid
- 3-(6'-methyl-8'-oxo-4',8'-dihydro-3'H-spiro[cyclohexane-1,2'-pyrano[3,2-g]chromen]-7'-yl
- 3-(6'-Methyl-8'-oxo-3',4'-dihydro-8'H-spirocyclohexane-1,2'-pyrano3,2-gchromen-7'-yl)propanoic acid
- MDL： MFCD06766488
- Inchi： 1S/C21H24O5/c1-13-15(5-6-19(22)23)20(24)25-18-12-17-14(11-16(13)18)7-10-21(26-17)8-3-2-4-9-21/h11-12H,2-10H2,1H3,(H,22,23)
- InChI Key： JNHJEIRJDUJQTH-UHFFFAOYSA-N
- SMILES： O1C2C=C3C(C(C)=C(CCC(=O)O)C(=O)O3)=CC=2CCC21CCCCC2

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 3
Complexity: 616
XLogP3: 3.6
Topological Polar Surface Area: 72.8

3-(6'-Methyl-8'-oxo-3',4'-dihydro-8'H-spirocyclohexane-1,2'-pyrano3,2-gchromen-7'-yl)propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M135785-500mg	3-(6'-Methyl-8'-oxo-3',4'-dihydro-8'H-spiro[cyclohexane-1,2'-pyrano[3,2-g]chromen]-7'-yl)propanoic acid	859673-74-8		500mg	$ 235.00	2022-06-04
TRC	M135785-1000mg	3-(6'-Methyl-8'-oxo-3',4'-dihydro-8'H-spiro[cyclohexane-1,2'-pyrano[3,2-g]chromen]-7'-yl)propanoic acid	859673-74-8		1g	$ 390.00	2022-06-04
TRC	M135785-2000mg	3-(6'-Methyl-8'-oxo-3',4'-dihydro-8'H-spiro[cyclohexane-1,2'-pyrano[3,2-g]chromen]-7'-yl)propanoic acid	859673-74-8		2g	$ 615.00	2022-06-04
abcr	AB417076-500 mg	3-(6'-Methyl-8'-oxo-3',4'-dihydro-8'H-spiro[cyclohexane-1,2'-pyrano[3,2-g]chromen]-7'-yl)propanoic acid	859673-74-8		500MG	€165.80	2023-02-19
abcr	AB417076-1 g	3-(6'-Methyl-8'-oxo-3',4'-dihydro-8'H-spiro[cyclohexane-1,2'-pyrano[3,2-g]chromen]-7'-yl)propanoic acid	859673-74-8		1 g	€197.30	2023-07-19
Enamine	EN300-303048-0.05g	3-{6'-methyl-8'-oxo-4',8'-dihydro-3'H-spiro[cyclohexane-1,2'-pyrano[3,2-g]chromen]-7'-yl}propanoic acid	859673-74-8	95%	0.05g	$108.0	2023-09-06
Enamine	EN300-303048-0.1g	3-{6'-methyl-8'-oxo-4',8'-dihydro-3'H-spiro[cyclohexane-1,2'-pyrano[3,2-g]chromen]-7'-yl}propanoic acid	859673-74-8	95%	0.1g	$161.0	2023-09-06
Enamine	EN300-303048-0.25g	3-{6'-methyl-8'-oxo-4',8'-dihydro-3'H-spiro[cyclohexane-1,2'-pyrano[3,2-g]chromen]-7'-yl}propanoic acid	859673-74-8	95%	0.25g	$229.0	2023-09-06
Enamine	EN300-303048-0.5g	3-{6'-methyl-8'-oxo-4',8'-dihydro-3'H-spiro[cyclohexane-1,2'-pyrano[3,2-g]chromen]-7'-yl}propanoic acid	859673-74-8	95%	0.5g	$360.0	2023-09-06
Enamine	EN300-303048-1.0g	3-{6'-methyl-8'-oxo-4',8'-dihydro-3'H-spiro[cyclohexane-1,2'-pyrano[3,2-g]chromen]-7'-yl}propanoic acid	859673-74-8	95%	1g	$0.0	2023-06-07